N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)cinnamamide

• IUPAC Name: (E)-N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H21N3OS/c25-21(9-6-16-4-2-1-3-5-16)22-11-12-24-20(17-7-8-17)14-19(23-24)18-10-13-26-15-18/h1-6,9-10,13-15,17H,7-8,11-12H2,(H,22,25)/b9-6+
• InChI Key: ZHAUUSIZUQQCIN-RMKNXTFCSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C=CC3=CC=CC=C3)C4=CSC=C4
• Isomeric SMILES: C1CC1C2=CC(=NN2CCNC(=O)/C=C/C3=CC=CC=C3)C4=CSC=C4
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol

Description

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)cinnamamide” could undergo a variety of chemical reactions. The pyrazole ring might be susceptible to reactions such as halogenation or nitration. The thiophene ring might undergo electrophilic aromatic substitution.

Scientific Research Applications

Antitumor and Anticancer Properties

Several studies have explored the antitumor and anticancer properties of compounds related to N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)cinnamamide. For instance:

• Gomha et al. (2016) synthesized compounds including those with a thiophene moiety, revealing promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (Gomha, Edrees, & Altalbawy, 2016).
• Küçükgüzel et al. (2013) synthesized novel celecoxib derivatives, finding that certain compounds exhibited significant anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties (Küçükgüzel et al., 2013).
• Alam et al. (2016) designed pyrazole derivatives for their potential as anticancer agents, particularly focusing on their inhibitory activity against topoisomerase IIα and cytotoxicity against various cancer cell lines (Alam et al., 2016).
• Metwally, Abdelrazek, and Eldaly (2016) evaluated the anticancer activity of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, highlighting their potential in cancer treatment (Metwally, Abdelrazek, & Eldaly, 2016).

Antimicrobial and Antibacterial Properties

Compounds similar to N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)cinnamamide have also been studied for their antimicrobial and antibacterial effects:

• Hamed et al. (2020) synthesized heteroaryl pyrazole derivatives and evaluated their biological activity against various bacterial strains. They found that the antimicrobial activity depended on the type of Schiff base moiety in the compounds (Hamed et al., 2020).
• Rani and Mohamad (2014) synthesized new pyrazoline derivatives and assessed their in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, showing promising results (Rani & Mohamad, 2014).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.